Cas no 951884-52-9 (2-Chloro-6-propylaminopyrazine)

• Product Name: 2-Chloro-6-propylaminopyrazine
• CAS No: 951884-52-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• MDL: MFCD09801000
• CID: 796931
• PubChem ID: 26370207
• Update Time: 2025-06-11

2-Chloro-6-propylaminopyrazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-propylpyrazin-2-amine
• 2-Chloro-6-propylaminopyrazine
• 2-Pyrazinamine,6-chloro-N-propyl-
• 6-Chloro-N-propyl-2-pyrazinamine
• BS-24518
• BNB88452
• 951884-52-9
• AKOS010966609
• DTXSID70650091
• FT-0681500
• F15449
• 2-Chloro-6-(propylamino)pyrazine
• MFCD09801000
• DB-303209

• MDL： MFCD09801000
• Inchi： 1S/C7H10ClN3/c1-2-3-10-7-5-9-4-6(8)11-7/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： FTDDBUCCKNVIJZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NCCC

Computed Properties

• Exact Mass: 171.05600
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 278.1±35.0 °C at 760 mmHg
• Flash Point: 122.0±25.9 °C
• PSA: 37.81000
• LogP: 2.02490
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloro-6-propylaminopyrazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Chloro-6-propylaminopyrazine

Introduction to 2-Chloro-6-propylaminopyrazine (CAS No. 951884-52-9)

2-Chloro-6-propylaminopyrazine (CAS No. 951884-52-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The unique structural features of 2-Chloro-6-propylaminopyrazine make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Chloro-6-propylaminopyrazine consists of a pyrazine ring with a chlorine atom at the 2-position and a propylamine group at the 6-position. This arrangement imparts specific chemical and biological properties that are of interest to researchers. The presence of the chlorine atom can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and reach its target sites. Meanwhile, the propylamine group can interact with various biological receptors, contributing to its pharmacological effects.

Recent studies have explored the potential therapeutic applications of 2-Chloro-6-propylaminopyrazine. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Chloro-6-propylaminopyrazine exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing concern over antibiotic resistance. The compound's ability to inhibit bacterial growth without inducing significant toxicity makes it a promising lead for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 2-Chloro-6-propylaminopyrazine has shown potential as an anti-inflammatory agent. Research conducted by a team at the University of California, San Francisco, found that this compound can effectively reduce inflammation in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Chloro-6-propylaminopyrazine could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Chloro-6-propylaminopyrazine have also been investigated. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. These characteristics are crucial for developing drugs that can be easily administered to patients.

To further understand the potential therapeutic applications of 2-Chloro-6-propylaminopyrazine, clinical trials are currently underway. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for evaluating the safety and efficacy of the compound in human subjects.

In conclusion, 2-Chloro-6-propylaminopyrazine (CAS No. 951884-52-9) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.